(1R*,4R*)-N1-(Tetrahydro-2H-pyran-4-yl)cyclohexane-1,4-diamine dihydrochloride

• IUPAC Name: 4-N-(oxan-4-yl)cyclohexane-1,4-diamine;dihydrochloride
• InChI: InChI=1S/C11H22N2O.2ClH/c12-9-1-3-10(4-2-9)13-11-5-7-14-8-6-11;;/h9-11,13H,1-8,12H2;2*1H
• InChI Key: XTEZQWMVPHYQKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)NC2CCOCC2.Cl.Cl
• Molecular Formula: C11H24Cl2N2O
• Molecular Weight: 271.22 g/mol

Description

(1R*,4R*)-N1-(Tetrahydro-2H-pyran-4-yl)cyclohexane-1,4-diamine dihydrochloride, also known as THP-DACH, is a chiral diamine that has been widely used in the field of asymmetric synthesis. It is a white crystalline powder that is soluble in water and ethanol. THP-DACH has been extensively studied due to its unique properties and its potential applications in various fields.

Scientific Research Applications

Molecular Structures and Crystal Packing

The molecular structures of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines, closely related to the compound , show effective conformations, particularly between the n-pyridine rings and the bridging cyclohexane rings. Crystal packing in these structures is dominated by C–H⋯Npyridine interactions, leading to diverse dimensional structures and network formations due to these interactions (Lai, Mohr, & Tiekink, 2006).

Polymerization and Complex Formation

The compound's derivatives play a role in the polymerization of methyl methacrylate, demonstrating its potential in creating complex polymers. Tetradentate nitrogen ligands, including variants of this compound, have been used in iron-mediated atom transfer radical polymerization (Ibrahim et al., 2004).

Chiral Properties and Luminescence

Chiral mononuclear and one-dimensional cadmium(II) complexes constructed by derivatives of this compound exhibit luminescent properties. These properties indicate potential applications as optical materials, highlighting the importance of positional isomerism of the ligands (Cheng et al., 2013).

Synthesis and Catalytic Activity

The compound's derivatives have been used in the synthesis of various heterocyclic compounds with potential as optical materials and in medicinal chemistry, demonstrating significant catalytic activity in multicomponent reactions (Zare et al., 2017).

Application in Semiconducting Polymers

Derivatives of this compound have been used in the synthesis of novel semiconducting polymers, showing potential for use in electronic and optical applications. This application demonstrates the versatility of the compound in various scientific and industrial fields (Natori et al., 2011).